![molecular formula C19H18N4O4S B2471177 4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide CAS No. 1428372-17-1](/img/structure/B2471177.png)
4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide, also known as DMS-PB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Biological Evaluation : Benzamide derivatives, like 4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide, are synthesized and characterized for potential biological applications. These compounds are notable for their ability to interact with various biological targets, such as nucleotide proteins (Saeed et al., 2015).
Crystal Structure Analysis : Research into similar compounds involves detailed crystal structure analysis. Such studies provide insights into the molecular interactions and structural properties of benzamide derivatives (Dadou et al., 2019).
Intermolecular Interactions : The study of intermolecular interactions in antipyrine-like derivatives, which are structurally related, reveals details about hydrogen bonding and π-interactions. These findings are significant for understanding the chemical behavior of benzamide compounds (Saeed et al., 2020).
Biological Applications
Cardiotonic Activities : Some benzamide derivatives exhibit clear cardiotonic effects. This suggests potential applications in treating heart-related conditions (Wang et al., 2008).
Anti-Tubercular Properties : Certain derivatives of benzamides show promising in vitro anti-tubercular activity. This highlights their potential use in developing new treatments for tuberculosis (Nimbalkar et al., 2018).
Antioxidant and Anticancer Activities : N-substituted benzamide derivatives have been synthesized and evaluated for their antioxidant and anticancer activities. These compounds could be foundational in designing new therapeutic agents (Ahmad et al., 2012).
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4S/c1-23(2)28(26,27)14-9-7-13(8-10-14)19(25)20-16-6-4-3-5-15(16)17-11-12-18(24)22-21-17/h3-12H,1-2H3,(H,20,25)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFQPYSFHSSAJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide |
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